Cas no 1235373-35-9 (N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide)

• Product Name: N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• CAS No: 1235373-35-9
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 5759841
• PubChem ID: 49720315
• Update Time: 2025-05-20

N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• 1235373-35-9
• AKOS024525560
• N-(3-methylisothiazol-5-yl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide
• N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• VU0526383-1
• F5860-3751

• Inchi： 1S/C14H13N5O2S/c1-9-8-13(22-17-9)15-12(20)6-7-19-14(21)10-4-2-3-5-11(10)16-18-19/h2-5,8H,6-7H2,1H3,(H,15,20)
• InChI Key： PQZBJQHCQVSPBP-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)NC(CCN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Exact Mass: 315.07899585g/mol
• Monoisotopic Mass: 315.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide

Comprehensive Overview of N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (CAS No. 1235373-35-9)

N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (CAS No. 1235373-35-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 3-methyl-1,2-thiazole moiety with a 4-oxo-3,4-dihydro-1,2,3-benzotriazine group, linked via a propanamide bridge. Its structural complexity makes it a subject of interest for drug discovery and development, particularly in targeting enzyme inhibition and modulating biological pathways.

The compound's CAS No. 1235373-35-9 is frequently searched in scientific databases, reflecting its relevance in modern research. Researchers are particularly intrigued by its potential applications in kinase inhibition and anti-inflammatory therapies, which are hot topics in the pharmaceutical industry. Given the rising demand for novel therapeutic agents, N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide is being explored for its efficacy in preclinical studies.

One of the key advantages of this compound lies in its selective binding affinity to specific protein targets. This property is critical for minimizing off-target effects in drug development, a major concern in precision medicine. The benzotriazinone component is known to interact with active sites of enzymes, making it a promising scaffold for designing inhibitors. Additionally, the thiazole ring enhances the compound's bioavailability, a factor that is often highlighted in pharmacokinetic studies.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide due to their versatility in medicinal chemistry. Searches related to "benzotriazine derivatives in drug design" and "thiazole-based bioactive molecules" have surged, indicating a growing trend in this research area. This compound's dual functionality positions it as a candidate for multitarget therapies, which are gaining traction in treating complex diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 1235373-35-9 involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often optimize these synthetic routes to improve yield and purity, which are crucial for scaling up production. The compound's stability under various conditions is also a topic of investigation, as it impacts its suitability for long-term storage and formulation.

Market dynamics for N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide are influenced by the expanding pharmaceutical R&D sector. With the rise of personalized medicine and targeted therapies, demand for structurally diverse compounds like this one is expected to grow. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to academic and industrial clients.

In conclusion, N-(3-methyl-1,2-thiazol-5-yl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (CAS No. 1235373-35-9) represents a compelling case study in modern drug discovery. Its unique structural features, combined with potential therapeutic applications, make it a valuable subject for ongoing research. As scientific inquiries into kinase inhibitors and heterocyclic drug candidates continue to rise, this compound is likely to remain in the spotlight for years to come.